2-Phenyl-1-(4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl)butan-1-one

• IUPAC Name: 2-phenyl-1-[4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl]butan-1-one
• InChI: InChI=1S/C22H28N4O2/c1-2-19(17-8-4-3-5-9-17)21(27)24-12-14-25(15-13-24)22(28)20-16-18-10-6-7-11-26(18)23-20/h3-5,8-9,16,19H,2,6-7,10-15H2,1H3
• InChI Key: LFNRDEHQMVFEJT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)N2CCN(CC2)C(=O)C3=NN4CCCCC4=C3
• Molecular Formula: C22H28N4O2
• Molecular Weight: 380.5 g/mol
• CAS No.: 2034263-35-7

Description

2-Phenyl-1-(4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl)butan-1-one is a chemical compound of significant interest in medicinal chemistry and oncology research. This molecule features a complex structure that incorporates a 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine scaffold, a moiety present in various biologically active compounds . Derivatives based on the tetrahydropyrazolo[1,5-a]pyridine core have been investigated as potent and selective inhibitors of receptor tyrosine kinases, most notably ROS1 (Proto-oncogene tyrosine-protein kinase ROS) . The inhibition of ROS1, a clinically validated drug target, is a promising therapeutic strategy for treating several types of cancer, including non-small cell lung cancer (NSCLC), glioblastoma, colorectal cancer, and inflammatory myofibroblastic tumors . The piperazine linker and the 2-phenylbutan-1-one segment in its structure are common in drug design for optimizing pharmacokinetic properties and target binding affinity. As such, this compound serves as a critical intermediate or a reference standard for researchers developing novel targeted cancer therapies and studying signal transduction pathways. It is supplied with a guaranteed purity of ≥98% (or as specified by lot number) and is intended for research applications such as in vitro assay development, high-throughput screening, and structure-activity relationship (SAR) studies. This product is strictly for research and further manufacturing purposes and is not intended for diagnostic or therapeutic use. Please refer to the safety data sheet (SDS) for proper handling and storage information.

Mechanism of Action

Target of Action

The primary target of the compound “2-Phenyl-1-(4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl)butan-1-one” is the Hepatitis B Virus (HBV) core protein . This protein plays a crucial role in the life cycle of the HBV, making it an attractive target for potential anti-HBV therapeutics.

Mode of Action

This compound acts as a core protein allosteric modulator (CpAM) . It effectively inhibits a wide range of nucleoside-resistant HBV mutants. The compound interacts with the HBV core protein, leading to conformational changes that inhibit the virus’s ability to replicate.

Biochemical Pathways

The compound affects the HBV replication pathway by modulating the conformation of the HBV core protein. This modulation disrupts the normal function of the core protein, thereby inhibiting the replication of the virus.

Result of Action

The result of the compound’s action is the inhibition of HBV replication . By modulating the conformation of the HBV core protein, the compound prevents the virus from replicating, thus reducing the viral load.

Biological Activity

2-Phenyl-1-(4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl)butan-1-one is a complex organic compound with significant potential in medicinal chemistry. Its unique structure combines aromatic and heterocyclic elements, making it a candidate for various biological activities. This article explores its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

• Molecular Formula : C22H28N4O2
• Molecular Weight : 380.5 g/mol
• CAS Number : 2034263-35-7

The biological activity of this compound can be attributed to several mechanisms:

• TRPV1 Antagonism : Preliminary studies suggest that it may act as an antagonist of the Transient Receptor Potential Vanilloid 1 (TRPV1), which is involved in pain perception and inflammation. This mechanism is crucial for its potential use in pain management therapies .
• HDAC Inhibition : The compound has shown promise as a histone deacetylase (HDAC) inhibitor. HDACs play a significant role in regulating gene expression and are targets for cancer therapies. In vitro assays indicate that derivatives of this compound can inhibit specific HDACs, leading to antiproliferative effects in cancer cell lines .
• Calcium Channel Modulation : The compound may also influence calcium currents in neurons, which is vital for neurotransmitter release and neuronal excitability. This property could make it beneficial for treating neurological disorders .

Biological Activity and Therapeutic Applications

The compound's biological activities have been evaluated in various studies:

Anticancer Activity

In vitro studies have demonstrated that 2-Phenyl-1-(4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl)butan-1-one exhibits significant anticancer properties:

• Cell Lines Tested : K562 (human leukemia), HeLa (cervical cancer), and others.
• Results : The compound showed dose-dependent inhibition of cell proliferation with IC50 values indicating effective concentrations for therapeutic use.

Cell Line	IC50 (µM)	Mechanism
K562	24.45	HDAC inhibition
HeLa	32.43	Apoptosis induction

Neuroprotective Effects

Research indicates potential neuroprotective effects through modulation of calcium channels and TRPV1 antagonism:

• Animal Models : Studies on mice demonstrated an increase in seizure thresholds without affecting grip strength or body temperature, suggesting a favorable safety profile .

Case Studies

Several studies highlight the compound's biological activity:

• Study on Anticancer Properties : A study published in Frontiers in Chemistry explored the structure–activity relationship (SAR) of derivatives related to this compound, revealing significant HDAC inhibitory activity and apoptosis induction in cancer cells .
• Neuropharmacological Assessment : Another study investigated the effects on seizure models in mice, confirming its role as a TRPV1 antagonist without adverse side effects on motor function or thermoregulation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural and functional analogs can be categorized based on core heterocyclic systems, substituent patterns, and pharmacological profiles. Below is a detailed analysis:

Pyrazolo[3,4-d]pyrimidin-4-ones ()

Compounds such as 1,5-dihydro-6-[(2-substitutedphenyl-2-oxoethyl)thio]-1-phenyl-4H-pyrazolo[3,4-d]pyrimidin-4-ones (e.g., compounds 2–10 in ) share a pyrazolo-pyrimidine core but differ in substituent placement and linker chemistry. Key distinctions include:

• Heterocyclic Core: The target compound uses a tetrahydropyrazolo[1,5-a]pyridine system, whereas derivatives employ pyrazolo[3,4-d]pyrimidin-4-ones.
• Linker Chemistry : compounds feature a thioether linkage (S-C=O), absent in the target compound, which instead utilizes a carbonyl-piperazine bridge. This impacts metabolic stability and bioavailability, as thioethers are prone to oxidation .
• Biological Relevance : Pyrazolo-pyrimidines in are often explored as kinase inhibitors, while the target compound’s arylpiperazine moiety suggests CNS receptor modulation .

Arylpiperazine Derivatives ()

4-(1H-Pyrazol-4-yl)-1-(4-(4-(trifluoromethyl)phenyl)piperazin-1-yl)butan-1-one (Compound 5, ) shares the arylpiperazine-butanone framework but diverges in substituents:

• Substituent Effects : Compound 5 includes a trifluoromethylphenyl group, enhancing lipophilicity and metabolic resistance compared to the target compound’s tetrahydropyrazolo-pyridine carbonyl group.
• Synthetic Routes: Both compounds employ piperazine coupling strategies, but highlights a novel method using 4-(1H-pyrazol-4-yl)butanoic acid, suggesting scalability differences .
• Pharmacological Potential: The trifluoromethyl group in Compound 5 may improve blood-brain barrier penetration, a critical factor for CNS-targeted drugs .

Tetrahydroimidazo[1,2-a]pyridines ()

Derivatives such as diethyl 8-cyano-7-(4-nitrophenyl)-2-oxo-3-phenethyl-1,2,3,7-tetrahydroimidazo[1,2-a]pyridine-5,6-dicarboxylate (1l) and 2d () feature fused imidazo-pyridine systems. Comparisons include:

• Structural Rigidity : The imidazo[1,2-a]pyridine core in provides planar rigidity, contrasting with the partially saturated tetrahydropyrazolo[1,5-a]pyridine in the target compound.
• Functional Groups : compounds incorporate ester and nitrophenyl groups, which may confer redox activity or electron-withdrawing effects absent in the target molecule.
• Spectroscopic Characterization : Both classes rely on NMR (1H, 13C) and HRMS for structural validation, though the target compound’s piperazine moiety introduces distinct proton environments (e.g., piperazine CH2 signals at δ 2.5–3.5 ppm) .

Comparative Data Table

Parameter	Target Compound	Compound 5 ()	Pyrazolo[3,4-d]pyrimidin-4-ones ()	Tetrahydroimidazo[1,2-a]pyridines ()
Core Structure	Tetrahydropyrazolo[1,5-a]pyridine	Arylpiperazine-butanone	Pyrazolo[3,4-d]pyrimidin-4-one	Imidazo[1,2-a]pyridine
Key Functional Groups	Piperazine-carbonyl, phenyl-butanone	Trifluoromethylphenyl, pyrazole	Thioether, phenacyl	Nitrophenyl, ester, cyano
Molecular Weight (g/mol)	~425 (estimated)	~398 (reported)	~350–400 (estimated)	1l: ~564; 2d: ~550 (reported)
Solubility	Moderate (polar carbonyl groups)	Low (CF3 group)	Low (aromatic core)	Very low (nitro/ester groups)
Pharmacological Target	Serotonin/dopamine receptors (inferred)	CNS receptors	Kinases	Undisclosed (structural focus)

Research Findings and Implications

• Synthetic Accessibility : The target compound’s synthesis likely parallels methods in and , involving piperazine coupling and heterocyclic condensation. However, its tetrahydropyrazolo-pyridine group may require specialized catalysts or reducing conditions .
• Receptor Selectivity : Compared to ’s Compound 5, the target compound’s lack of a trifluoromethyl group may reduce off-target binding but also limit CNS penetration.
• Stability and Metabolism : The absence of thioethers () and nitro groups () suggests improved metabolic stability over these analogs, though in vivo studies are needed for validation.

Q & A

Q. Critical Conditions :

• Solvents : Ethanol, dimethyl sulfoxide (DMSO), or dichloromethane for solubility and reactivity .
• Catalysts : Pd/C or CuI for cross-coupling reactions .
• Monitoring : Thin-layer chromatography (TLC) to track reaction progress .

Q. Table 1. Common Reaction Parameters

Step	Solvent	Catalyst	Temperature (°C)
Core Formation	DMSO	None	80–100
Piperazine Coupling	Dichloromethane	Triethylamine	25–40
Ketone Functionalization	Ethanol	Pd/C	60–80

Basic: Which spectroscopic and crystallographic techniques are essential for structural elucidation?

Answer:

• Nuclear Magnetic Resonance (NMR) : 1H/13C NMR to confirm substituent positions and piperazine connectivity .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) for molecular weight validation and fragmentation analysis .
• X-ray Crystallography : Resolves stereochemistry and confirms crystal packing, especially for polymorph identification .

Methodological Tip : Use deuterated solvents (e.g., DMSO-d6) for NMR to avoid interference .

Basic: How to design initial biological activity screening for this compound?

Answer:

• In vitro assays : Start with cytotoxicity screening (e.g., MTT assay) against cancer cell lines (e.g., HeLa, MCF-7) .
• Target-specific assays : Test kinase inhibition or receptor binding (e.g., GPCRs) using fluorescence polarization .
• Dose-response curves : Use logarithmic concentrations (1 nM–100 µM) to determine IC50 values .

Key Controls : Include reference compounds (e.g., doxorubicin for cytotoxicity) to validate assay sensitivity .

Advanced: How to optimize reaction yields while minimizing side products in the final coupling step?

Answer:

• Solvent selection : Use polar aprotic solvents (e.g., DMF) to stabilize intermediates and enhance nucleophilicity .
• Catalyst tuning : Replace Pd/C with Pd(OAc)₂ for milder conditions, reducing over-functionalization .
• Temperature gradients : Perform slow warming (25°C → 60°C) to favor regioselectivity .

Troubleshooting : If impurities persist, employ flash chromatography with silica gel (hexane:ethyl acetate gradient) .

Advanced: What strategies resolve stereochemical uncertainties in the piperazine moiety?

Answer:

• Chiral HPLC : Use columns with cellulose-based stationary phases (e.g., Chiralpak® IC) to separate enantiomers .
• X-ray crystallography : Co-crystallize with a heavy atom (e.g., bromine) to enhance diffraction resolution .
• Dynamic NMR : Analyze variable-temperature NMR to detect atropisomerism in the piperazine ring .

Advanced: How to develop validated HPLC methods for purity assessment?

Answer:

• Column : C18 reverse-phase column (5 µm, 250 × 4.6 mm) .
• Mobile phase : Acetonitrile/ammonium acetate buffer (pH 6.5) in a 70:30 ratio .
• Detection : UV at 254 nm for aromatic moieties; adjust wavelength based on chromophores .

Q. Validation Parameters :

• Linearity : R² ≥ 0.999 over 50–150% of target concentration.
• LOD/LOQ : ≤0.1% for impurity detection .

Advanced: How to address contradictions in biological activity data across studies?

Answer:

Purity verification : Reanalyze compound purity via HPLC and LC-MS to rule out degradation .

Assay variability : Standardize cell culture conditions (e.g., passage number, serum concentration) .

Target specificity : Perform counter-screens against unrelated targets (e.g., kinases vs. proteases) .

Statistical Approach : Use ANOVA to assess inter-experimental variability and identify outliers .

Advanced: What computational tools predict solubility and formulation compatibility?

Answer:

• Molecular dynamics (MD) simulations : Predict logP and solubility in aqueous/organic mixtures .
• COSMO-RS : Model solvent interactions for formulation optimization .
• DFT calculations : Assess stability of protonated piperazine forms at physiological pH .

Experimental Validation : Compare predictions with experimental solubility in PEG-400 or cyclodextrin solutions .